N,N-Bis(6-methyl-2-pyridylmethyl)glycine

• IUPAC Name: 2-[bis[(6-methylpyridin-2-yl)methyl]amino]acetic acid
• InChI: InChI=1S/C16H19N3O2/c1-12-5-3-7-14(17-12)9-19(11-16(20)21)10-15-8-4-6-13(2)18-15/h3-8H,9-11H2,1-2H3,(H,20,21)
• InChI Key: UNEPUWDCXITKLR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)CN(CC2=CC=CC(=N2)C)CC(=O)O
• Molecular Formula: C16H19N3O2
• Molecular Weight: 285.34 g/mol

Description

N,N-Bis(6-methyl-2-pyridylmethyl)glycine, commonly known as BpmpH, is a bidentate ligand that has been extensively used in various fields of science, including biochemistry, pharmacology, and material science. It is a chelating agent that forms stable complexes with metal ions, making it a valuable tool in the synthesis of metal-based drugs and catalysts.

Mechanism of Action

The mechanism of action of BpmpH involves the formation of stable complexes with metal ions. The bidentate ligand binds to the metal ion through two nitrogen atoms of the pyridine rings, forming a chelate complex. The stability of the complex depends on the size, charge, and coordination number of the metal ion.
Biochemical and Physiological Effects:
BpmpH has been shown to have low toxicity and good biocompatibility, making it a potential candidate for biomedical applications. It has been used in the development of metal-based drugs for the treatment of cancer and other diseases. BpmpH has also been shown to have antioxidant properties, which may have potential applications in the prevention and treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

The advantages of using BpmpH in lab experiments include its ability to form stable complexes with metal ions, its low toxicity and good biocompatibility, and its potential applications in the development of metal-based drugs and catalysts. However, the limitations of using BpmpH include its high cost, the need for specialized equipment and expertise for its synthesis and characterization, and the limited availability of commercial sources.

Future Directions

There are several future directions for the research and development of BpmpH. One potential direction is the development of new metal-based drugs and catalysts using BpmpH as a ligand. Another direction is the development of new fluorescent sensors for metal ions based on BpmpH. Additionally, the use of BpmpH in the development of new materials with unique properties is another potential direction for future research.

Synthesis Methods

The synthesis of BpmpH involves the reaction of 6-methyl-2-pyridinemethanol with glycine in the presence of a dehydrating agent such as thionyl chloride. The resulting product is then treated with a base such as sodium hydroxide to obtain the final product. The purity and yield of BpmpH can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

BpmpH has been extensively used in scientific research due to its ability to form stable complexes with metal ions. It is commonly used as a ligand in the synthesis of metal-based drugs and catalysts. BpmpH has also been used in the development of fluorescent sensors for metal ions, which have potential applications in bioimaging and environmental monitoring.